Cas no 98086-28-3 (Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex)

• Product Name: Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex
• CAS No: 98086-28-3
• MF: C₄₄H₃₂MgN₈
• MW: 697.10
• CID: 5067994
• PubChem ID: 169550488
• Update Time: 2025-06-13

Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex Chemical and Physical Properties

Names and Identifiers

• 98086-28-3
• 5,10,15,20-Tetrakis-(4-aminophenyl)-porphine-Mg(II)
• Magnesium, [[4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis[benzenaminato]](2-)-N21,N22,N23,N24]-, (SP-4-1)-
• Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex

• Inchi： 1S/C44H32N8.Mg/c45-29-9-1-25(2-10-29)41-33-17-19-35(49-33)42(26-3-11-30(46)12-4-26)37-21-23-39(51-37)44(28-7-15-32(48)16-8-28)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-5-13-31(47)14-6-27;/h1-24H,45-48H2;/q-2;+4/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40+;
• InChI Key： RQZCVSRLYUDEIC-XQMLINRCSA-N
• SMILES： C1C=C(C2=C3[N+]4[Mg]56N7C(=C(C8=[N+]5C(=C(C5N6C2=CC=5)C2C=CC(N)=CC=2)C=C8)C2C=CC(N)=CC=2)C=CC7=C(C2=CC=C(N)C=C2)C=4C=C3)C=CC=1N

Computed Properties

• Exact Mass: 698.2756848g/mol
• Monoisotopic Mass: 698.2756848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 1460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 134Ų

Additional information on Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex

Research Briefing on Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex (CAS: 98086-28-3)

In recent years, the compound Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex (CAS: 98086-28-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This magnesium porphyrin complex exhibits unique photophysical and electrochemical properties, making it a promising candidate for applications in photodynamic therapy (PDT), catalysis, and molecular imaging. This briefing synthesizes the latest research findings and highlights the potential therapeutic and industrial applications of this compound.

The structural backbone of this compound consists of a porphyrin core coordinated with a magnesium ion, surrounded by four benzenamine groups. This configuration enhances its stability and reactivity, particularly in light-induced processes. Recent studies have demonstrated its efficacy as a photosensitizer in PDT, where it generates reactive oxygen species (ROS) upon irradiation, leading to targeted cell death. This mechanism is particularly relevant for cancer treatment, offering a less invasive alternative to traditional therapies.

In addition to its therapeutic potential, the compound has shown promise in catalytic applications. Research published in 2023 revealed its ability to facilitate C-H bond activation reactions under mild conditions, a breakthrough for sustainable chemistry. The magnesium center acts as a Lewis acid, while the porphyrin ring stabilizes transition states, enabling efficient conversion of substrates. These findings open new avenues for green chemistry and industrial catalysis.

Another area of exploration is its use in molecular imaging. The compound's strong fluorescence and biocompatibility make it suitable for in vivo imaging, particularly for tracking tumor progression. A recent preclinical study demonstrated its ability to selectively accumulate in tumor tissues, providing high-contrast imaging with minimal background noise. This property is invaluable for early diagnosis and treatment monitoring.

Despite these advancements, challenges remain. The compound's solubility in aqueous media is limited, necessitating the development of novel formulations or derivatives to improve bioavailability. Researchers are also investigating its long-term toxicity and pharmacokinetics to ensure safety in clinical applications. Collaborative efforts between academia and industry are crucial to address these hurdles and translate laboratory findings into real-world solutions.

In conclusion, Benzenamine, 4,4',4'',4'''-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis-, magnesium complex (CAS: 98086-28-3) represents a versatile and multifunctional compound with broad applications in medicine and chemistry. Ongoing research continues to uncover its potential, paving the way for innovative therapies and sustainable technologies. Future studies should focus on optimizing its properties and expanding its utility across diverse fields.